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Compound of Interest

Compound Name: 3,5-Diiodopyridine

Cat. No.: B1353092

Disclaimer: No specific Safety Data Sheet (SDS) for 3,5-Diiodopyridine was located. The
following safety and handling information is based on data for structurally related compounds
such as 3,5-Dibromopyridine, 3,5-Dichloropyridine, 3-lodopyridine, and general safety practices
for pyridine derivatives.[1][2][3][4][5] Researchers should treat this compound with a high
degree of caution and perform a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 3,5-Diiodopyridine. It includes operational
procedures, personal protective equipment (PPE) recommendations, and disposal plans to
ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

While specific hazard classifications for 3,5-Diiodopyridine are not readily available, related
pyridine compounds are known to be harmful if swallowed, in contact with skin, or inhaled, and
can cause skin, eye, and respiratory irritation.[1][2][6] Therefore, prudent practice dictates
treating this compound with a high degree of caution.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1][7]

Protects against dust particles
and potential splashes that can

cause serious eye irritation.[1]

[5]

Hand Protection

Nitrile or neoprene gloves.[5]

[6] Avoid latex gloves.

Provides chemical resistance
against pyridine and its
derivatives, preventing skin

contact and absorption.[5][6][7]

Body Protection

Chemical-resistant lab coat.[6]

[7]

Protects against contamination
of personal clothing and

minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[61[71[8] A NIOSH-approved
respirator with an appropriate
filter may be necessary for
operations that generate
significant dust or if ventilation
is inadequate.[1][7][9]

Minimizes inhalation of
airborne particles and fumes,
which can cause respiratory
irritation.[1][5][8]

Operational Plan for Safe Handling

A systematic approach to handling 3,5-Diiodopyridine from receipt to disposal is essential for

laboratory safety.

Step-by-Step Handling Protocol:

e Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[6][10]
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o Keep the container tightly closed when not in use.[1][6]

o Preparation and Weighing:

o Conduct all manipulations that may generate dust, such as weighing, within a chemical
fume hood or a ventilated balance enclosure.[7]

o Use appropriate tools (e.g., spatulas) to handle the solid material to avoid creating dust.[7]
o Experimental Use:

o Handle all solutions and suspensions containing the compound within a chemical fume
hood.[6]

o Avoid direct contact with the skin, eyes, and clothing.
o Wash hands thoroughly after handling, even if gloves were worn.[1]
e Spill and Emergency Procedures:

o Minor Spills: For small spills of solid material, carefully sweep up the powder, avoiding
dust generation, and place it in a sealed container for disposal.[1][7][11] Clean the area
with a suitable solvent, followed by soap and water.[11] All cleaning materials must also be
disposed of as hazardous waste.[11]

o Major Spills: Evacuate the area and prevent entry.[10][11] Wear appropriate PPE,
including respiratory protection.[1][10] Contain the spill with an inert absorbent material
like sand or vermiculite and collect it into a labeled container for disposal.[1][11]

o |n Case of Contact:

» Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding
the eyelids open.[2][4] Seek medical attention.[2]

» Skin: Immediately wash with plenty of soap and water.[2] Remove contaminated
clothing.[1] If skin irritation occurs, seek medical advice.[2]
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= Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2]
[4] Seek medical attention if you feel unwell.[2]

» [ngestion: Rinse mouth with water.[1] Do NOT induce vomiting.[4] Call a physician or
poison control center immediately.[4]

Disposal Plan

The disposal of 3,5-Diiodopyridine and any contaminated materials must be managed as
hazardous waste.

Waste Management Protocol:
o Waste Segregation:

o Collect waste containing 3,5-Diiodopyridine separately from other waste streams.
Halogenated organic compounds should generally be collected separately from non-
halogenated waste.[11]

o Containerization:

[¢]

Use a leak-proof and clearly labeled waste container that is chemically compatible with the
waste.[10][11]

o

The container must be in good condition with a secure, leak-proof closure.[11]

o

Do not fill containers to more than 90% of their capacity.[11]

Label the container with "Hazardous Waste" and the full chemical name.[12]

o

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.[11]

o Ensure secondary containment is in place to capture any potential leaks or spills.[11]

» Disposal Request:
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o Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
[11][12]

o Provide an accurate description of the waste, including its composition and quantity.[11]

o Maintain detailed records of the waste generated and its disposal.[11]

Experimental Workflow: Safe Handling of 3,5-
Diiodopyridine
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Caption: Workflow for the safe handling of 3,5-Diiodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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